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Compound of Interest

Compound Name: Crotamiton-d5

Cat. No.: B13850990 Get Quote

For researchers and scientists in drug development, the proper disposal of chemical reagents

is a critical component of laboratory safety and environmental responsibility. This guide

provides a comprehensive, step-by-step procedure for the safe disposal of Crotamiton-d5,

ensuring the protection of personnel and compliance with regulatory standards. Crotamiton-
d5, a deuterated analog of the scabicidal and antipruritic agent Crotamiton, requires careful

handling due to its potential hazards.

Understanding the Hazard Profile
Crotamiton is classified as harmful if swallowed and may cause skin and eye irritation, as well

as allergic skin reactions.[1][2] Due to the isotopic labeling, Crotamiton-d5 should be handled

with the same precautions as its non-deuterated counterpart. It is essential to consult the

Safety Data Sheet (SDS) for the most detailed information. Although a specific SDS for

Crotamiton-d5 is not readily available, the data for Crotamiton serves as a primary reference.

Key Hazards:

Harmful if swallowed.[1][2]

Causes skin irritation.[2][3]

May cause an allergic skin reaction.[2][3]

Causes serious eye irritation.[2][3]
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Quantitative Data Summary
The following table summarizes key quantitative data for Crotamiton, which is expected to be

comparable to Crotamiton-d5.

Property Value

Molecular Formula C₁₃H₁₂D₅NO

Molecular Weight 208.31 g/mol [4]

Boiling Point 153 - 155 °C @ 13 mmHg[3][5]

Flash Point 113 °C[5]

Appearance Colorless solid[4]

Experimental Protocol: Spill Neutralization and
Cleanup
In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and

prevent environmental contamination.

Materials:

Personal Protective Equipment (PPE): Chemical-resistant gloves, safety goggles, lab coat.

Absorbent material (e.g., vermiculite, sand, or commercial absorbent pads).

Sealable, labeled waste container.

Soap and water.

Procedure:

Evacuate and Ventilate: Clear the area of all non-essential personnel and ensure adequate

ventilation.
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Don PPE: Wear appropriate personal protective equipment, including gloves, safety glasses,

and a lab coat.

Contain the Spill: For liquid spills, surround the area with absorbent material to prevent

spreading. For solid spills, carefully scoop the material, avoiding dust generation.

Absorb the Spill: Cover the spill with an inert absorbent material.

Collect Waste: Carefully collect the absorbed material and place it into a designated,

sealable waste container.

Decontaminate the Area: Clean the spill area thoroughly with soap and water.

Dispose of Waste: Label the waste container as "Crotamiton-d5 waste" and dispose of it

according to institutional and local hazardous waste regulations.

Wash Hands: Thoroughly wash hands with soap and water after cleanup is complete.

Disposal Workflow
The proper disposal of Crotamiton-d5 follows a structured workflow to ensure safety and

compliance. This process begins with the identification of the waste and culminates in its final

disposal by a certified hazardous waste management company.
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Waste Generation & Collection

Waste Storage

Waste Disposal

Generate Crotamiton-d5 Waste
(e.g., unused reagent, contaminated labware)

Segregate Waste into a
Designated, Labeled Container

Store in a Secure,
Well-Ventilated Area

Maintain Accurate Records
of Accumulated Waste

Arrange for Pickup by a
Certified Hazardous Waste Contractor

Complete all Necessary
Waste Manifest Documentation

Click to download full resolution via product page

Crotamiton-d5 Disposal Workflow

Step-by-Step Disposal Procedure
The disposal of Crotamiton-d5 must be handled as chemical waste, adhering to all local, state,

and federal regulations.
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Waste Segregation: All waste containing Crotamiton-d5, including unused product,

contaminated consumables (e.g., pipette tips, gloves), and spill cleanup materials, must be

collected in a dedicated and clearly labeled waste container.[6] Do not mix with other waste

streams.[6]

Container Labeling: The waste container must be clearly labeled with the words "Hazardous

Waste" and the full chemical name, "Crotamiton-d5."

Storage: Store the sealed waste container in a designated, secure, and well-ventilated area,

away from incompatible materials such as strong oxidizing agents.[7]

Professional Disposal: Arrange for the disposal of the Crotamiton-d5 waste through your

institution's environmental health and safety (EHS) office or a licensed hazardous waste

disposal company.[8][9] Do not attempt to dispose of this chemical down the drain or in

regular trash.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of Crotamiton-d5, fostering a secure research environment and upholding their

commitment to environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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